N-(4-fluorobenzyl)-2-((5-methoxyisoquinolin-1-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(5-methoxyisoquinolin-1-yl)sulfanylacetamide
• InChI: InChI=1S/C19H17FN2O2S/c1-24-17-4-2-3-16-15(17)9-10-21-19(16)25-12-18(23)22-11-13-5-7-14(20)8-6-13/h2-10H,11-12H2,1H3,(H,22,23)
• InChI Key: OSMWPWYQZBUYJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=CN=C2SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O2S
• Molecular Weight: 356.4 g/mol

Description

N-(4-fluorobenzyl)-2-((5-methoxyisoquinolin-1-yl)thio)acetamide, also known as ABT-702, is a selective inhibitor of the enzyme adenosine kinase. Adenosine kinase is responsible for the breakdown of adenosine, a signaling molecule that plays a role in many physiological processes, including sleep, inflammation, and pain perception. By inhibiting adenosine kinase, ABT-702 increases the levels of adenosine in the body, leading to a range of biochemical and physiological effects.

Scientific Research Applications

Structural Aspects and Properties

Research has delved into the structural aspects of amide-containing isoquinoline derivatives, revealing their propensity to form crystalline solids or gels depending on treatment with various mineral acids. This study suggests that compounds related to N-(4-fluorobenzyl)-2-((5-methoxyisoquinolin-1-yl)thio)acetamide could have applications in materials science, particularly in the development of new materials with specific crystalline or gel properties (Karmakar, Sarma, & Baruah, 2007).

Binding Characteristics

Another study investigated the binding characteristics of a selective ligand for peripheral benzodiazepine receptors, hinting at the potential use of structurally related compounds in neuropharmacology and the study of mitochondrial functions (Chaki et al., 1999).

Fluorogenic Properties

A new thioamide derivative of 8-hydroxyquinoline-benzothiazole demonstrated highly selective fluorescence enhancing properties in the presence of Hg2+ ions. This suggests that similar compounds could be used in the development of selective chemodosimeters for heavy metal detection in environmental samples (Song et al., 2006).